Cas no 1391040-24-6 (2-(1-Amino-ethyl)-4-bromo-benzoic acid methyl ester)

• Product Name: 2-(1-Amino-ethyl)-4-bromo-benzoic acid methyl ester
• CAS No: 1391040-24-6
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD22532090
• CID: 4776483
• Update Time: 2026-02-26

2-(1-Amino-ethyl)-4-bromo-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(1-Amino-ethyl)-4-bromo-benzoic acid methyl ester
• SB33272
• Methyl 2-(1-aminoethyl)-4-bromobenzoate

• MDL： MFCD22532090
• Inchi： 1S/C10H12BrNO2/c1-6(12)9-5-7(11)3-4-8(9)10(13)14-2/h3-6H,12H2,1-2H3
• InChI Key： FKTRZVMYEOVEOF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3

Additional information on 2-(1-Amino-ethyl)-4-bromo-benzoic acid methyl ester

Research Brief on 2-(1-Amino-ethyl)-4-bromo-benzoic acid methyl ester (CAS: 1391040-24-6): Recent Advances and Applications

The compound 2-(1-Amino-ethyl)-4-bromo-benzoic acid methyl ester (CAS: 1391040-24-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies highlight its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-(1-Amino-ethyl)-4-bromo-benzoic acid methyl ester, emphasizing its utility in the construction of complex heterocyclic scaffolds. The study demonstrated that this compound serves as a crucial building block for the synthesis of indole and quinoline derivatives, which are known for their broad-spectrum pharmacological activities. The authors also reported improved yields and selectivity using novel catalytic methods, paving the way for scalable production.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was investigated for its potential as a precursor in the development of bromodomain inhibitors. Bromodomains are epigenetic readers involved in gene regulation, and their inhibition has emerged as a promising strategy for treating cancers and inflammatory diseases. The study revealed that derivatives of 2-(1-Amino-ethyl)-4-bromo-benzoic acid methyl ester exhibited high binding affinity to BRD4, a key bromodomain protein, suggesting its potential as a lead compound for further optimization.

Beyond its role in drug discovery, recent research has also explored the compound's pharmacokinetic properties. A 2023 preclinical study published in European Journal of Pharmaceutical Sciences investigated the metabolic stability and bioavailability of 2-(1-Amino-ethyl)-4-bromo-benzoic acid methyl ester in rodent models. The results indicated moderate hepatic clearance and favorable tissue distribution, supporting its suitability for further development as a drug candidate. However, the study also noted the need for structural modifications to enhance its metabolic stability in humans.

In summary, 2-(1-Amino-ethyl)-4-bromo-benzoic acid methyl ester (CAS: 1391040-24-6) represents a promising chemical entity with diverse applications in medicinal chemistry. Its role as a synthetic intermediate and its potential in targeting epigenetic regulators underscore its value in contemporary drug discovery efforts. Future research should focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications, particularly in oncology and inflammation.